Cas no 2098091-93-9 (6-(Pyrazin-2-yl)-1H-imidazo[1,2-b]pyrazole)

• Product Name: 6-(Pyrazin-2-yl)-1H-imidazo[1,2-b]pyrazole
• CAS No: 2098091-93-9
• MF: C₉H₇N₅
• MW: 185.185380220413
• CID: 5044730
• Update Time: 2025-06-13

6-(Pyrazin-2-yl)-1H-imidazo[1,2-b]pyrazole Chemical and Physical Properties

Names and Identifiers

• 6-(pyrazin-2-yl)-1H-imidazo[1,2-b]pyrazole
• 6-pyrazin-2-yl-5H-imidazo[1,2-b]pyrazole
• 6-(Pyrazin-2-yl)-1H-imidazo[1,2-b]pyrazole

• Inchi： 1S/C9H7N5/c1-2-11-8(6-10-1)7-5-9-12-3-4-14(9)13-7/h1-6,13H
• InChI Key： FAFVDQHJWIZSAB-UHFFFAOYSA-N
• SMILES： N12C=CN=C1C=C(C1C=NC=CN=1)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• XLogP3: 0.3
• Topological Polar Surface Area: 58.9

Additional information on 6-(Pyrazin-2-yl)-1H-imidazo[1,2-b]pyrazole

Comprehensive Analysis of 6-(Pyrazin-2-yl)-1H-imidazo[1,2-b]pyrazole (CAS No. 2098091-93-9): Structure, Applications, and Research Insights

The compound 6-(Pyrazin-2-yl)-1H-imidazo[1,2-b]pyrazole (CAS No. 2098091-93-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structural framework, combining pyrazine and imidazo[1,2-b]pyrazole moieties, offers versatile chemical properties, making it a promising candidate for drug discovery and advanced material design. Researchers are increasingly exploring its potential in kinase inhibition, anti-inflammatory applications, and cancer therapeutics, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for small-molecule inhibitors and heterocyclic scaffolds has surged, driven by breakthroughs in AI-driven drug discovery and computational chemistry. The 6-(Pyrazin-2-yl)-1H-imidazo[1,2-b]pyrazole structure exemplifies this trend, as its hydrogen-bonding capacity and aromatic stacking properties enable interactions with biological targets. This aligns with frequent search queries such as "heterocyclic compounds in drug development" and "pyrazine derivatives applications", reflecting growing interest in niche chemical entities.

Synthetic routes to CAS No. 2098091-93-9 often involve multicomponent reactions or catalytic cyclization, topics widely discussed in organic chemistry forums. Optimizing its yield and purity remains a focus, particularly for researchers investigating structure-activity relationships (SAR). Notably, the compound’s solubility profile and thermal stability have been studied for applications in high-performance polymers and electronic materials, addressing industry needs for lightweight, conductive components.

From a pharmacological perspective, 6-(Pyrazin-2-yl)-1H-imidazo[1,2-b]pyrazole derivatives are being evaluated for their selective enzyme modulation capabilities. Published studies highlight its potential in neurodegenerative disease research, a hot topic given the rising global prevalence of conditions like Alzheimer’s. This connects to popular searches such as "new targets for neurodegeneration" and "small molecules in brain health", demonstrating the compound’s relevance to contemporary health challenges.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are exploring solvent-free synthesis methods and biodegradable derivatives to reduce ecological impact—a response to increasing searches for "sustainable pharmaceutical chemistry". The imidazo[1,2-b]pyrazole core’s adaptability allows for functionalization with eco-friendly groups, balancing efficacy with environmental responsibility.

Analytical characterization of CAS No. 2098091-93-9 typically employs HPLC-MS, NMR spectroscopy, and X-ray crystallography, techniques frequently queried by chemistry professionals. Recent advancements in machine learning for spectral analysis have accelerated its study, enabling faster identification of structural analogs and metabolic pathways. These innovations address common questions like "how to analyze complex heterocycles" and "AI in chemical data interpretation".

In material science, the compound’s π-conjugated system shows promise for organic semiconductors and light-emitting diodes (OLEDs), areas with high search volume due to the push for flexible electronics. Its charge-transfer properties are being optimized through molecular engineering, a process detailed in recent patents and open-access journals to foster collaboration.

Future directions for 6-(Pyrazin-2-yl)-1H-imidazo[1,2-b]pyrazole research may include nanocarrier integration for drug delivery or photoactive material development, both trending topics in interdisciplinary science. As databases like PubChem and Reaxys expand their entries on this compound, accessibility for virtual screening and in silico modeling will likely increase its adoption in cutting-edge projects worldwide.